Cas no 1496402-97-1 (2-(Propan-2-yl)-4,5,6,7-tetrahydro-2h-indazol-3-amine)

• Product Name: 2-(Propan-2-yl)-4,5,6,7-tetrahydro-2h-indazol-3-amine
• CAS No: 1496402-97-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5697390
• PubChem ID: 65348787
• Update Time: 2025-05-23

2-(Propan-2-yl)-4,5,6,7-tetrahydro-2h-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17045585
• 2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
• AKOS014684224
• 2-Isopropyl-4,5,6,7-tetrahydro-2H-indazol-3-amine
• 1496402-97-1
• CVWHCLFVYDQWOM-UHFFFAOYSA-N
• EN300-784154
• 2H-Indazol-3-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)-
• 2-(Propan-2-yl)-4,5,6,7-tetrahydro-2h-indazol-3-amine

• Inchi： 1S/C10H17N3/c1-7(2)13-10(11)8-5-3-4-6-9(8)12-13/h7H,3-6,11H2,1-2H3
• InChI Key： CVWHCLFVYDQWOM-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=C2C(CCCC2)=N1)N

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 328.8±42.0 °C(Predicted)
• pka: 5.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(Propan-2-yl)-4,5,6,7-tetrahydro-2h-indazol-3-amine

2-(Propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine: A Comprehensive Overview

The compound with CAS No. 1496402-97-1, commonly referred to as 2-(Propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule belongs to the indazole family, a class of heterocyclic compounds known for their versatility in synthetic chemistry and their role in drug discovery.

Indazoles are bicyclic structures consisting of a benzene ring fused with an imidazole ring. The presence of the propan-2-yl group in this compound introduces steric effects that can influence its reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of indazole derivatives, making them promising candidates for therapeutic agents.

The synthesis of 2-(Propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the use of palladium-catalyzed cross-coupling reactions to assemble the indazole core. This method has been optimized in recent years to improve yield and selectivity, as reported in a 2023 study published in *Organic Process Research & Development*.

One of the most intriguing aspects of this compound is its potential as a bioisostere. Bioisosteres are structural analogs that maintain similar physical and chemical properties but differ in their molecular frameworks. In this case, the tetrahydroindazole moiety offers a unique balance between rigidity and flexibility, which can be advantageous in drug design. Researchers have explored its ability to mimic other bioactive molecules while potentially reducing off-target effects.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and conformational flexibility of 2-(Propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine. Using density functional theory (DFT), scientists have mapped out the molecule's electronic distribution and identified key regions for potential interaction with biological targets. These insights have been instrumental in guiding further experimental studies aimed at understanding its pharmacodynamics.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate kinase activity has been explored in preclinical models of cancer. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that indazole derivatives like this one can inhibit specific oncogenic kinases with high potency and selectivity.

Moreover, the compound's tetrahydroindazole framework has been implicated in neuroprotective effects. Preclinical data suggest that it may act as an antioxidant or modulator of neuroinflammatory pathways, making it a candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

The development of novel synthetic routes for CAS No. 1496402-97-1 continues to be an active area of research. Green chemistry approaches are being explored to minimize waste and improve sustainability. For example, microwave-assisted synthesis has been proposed as an efficient method for constructing the indazole core under mild conditions.

In conclusion, CAS No. 1496402-97-1, or 2-(Propan-2-yl)-4,5,6,7-tetrahydroindazolamine, represents a compelling molecule with diverse applications across medicinal chemistry and pharmacology. Its structural features and versatile reactivity make it a valuable tool for researchers seeking innovative solutions in drug discovery.